Cas no 152269-98-2 (1,4-Dibromo-2,5-bis(decyloxy)benzene)

• Product Name: 1,4-Dibromo-2,5-bis(decyloxy)benzene
• CAS No: 152269-98-2
• MF: C₂₆H₄₄Br₂O₂
• MW: 548.434367179871
• CID: 99307
• PubChem ID: 24880924
• Update Time: 2025-11-02

1,4-Dibromo-2,5-bis(decyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-dibromo-2,5-bis(decyloxy)-
• 1,4-dibromo-2,5-didecoxybenzene
• 1,4-dibromo-2,5-bis(decanoxy)benzene
• 1,4-Dibromo-2,5-bis(decyloxy)benzene
• 2,5-didecyloxy-1,4-dibromobenze
• 578371_ALDRICH
• AC1NPDDQ
• SureCN339836
• 1,4-DIBROMO-2,5-DI(DECYLOXY)BENZENE
• 1 4-DIBROMO-2 5-BIS(DECYLOXY)BENZENE 9&
• 1 4-DIBROMO-2 5-BIS(DECYLOXY)BENZENE9&
• 152269-98-2
• 1,4-Dibromo-2,5-bis(decyloxy)benzene, 97%
• SCHEMBL339836
• DTXSID80408984
• 1 4-DIBROMO-2 5-BIS(DECYLOXY)BENZENE 9
• JFMBJLMINSDIQC-UHFFFAOYSA-N

• MDL： MFCD04039967
• Inchi： 1S/C26H44Br2O2/c1-3-5-7-9-11-13-15-17-19-29-25-21-24(28)26(22-23(25)27)30-20-18-16-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3
• InChI Key： JFMBJLMINSDIQC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OCCCCCCCCCC)Br)OCCCCCCCCCC

Computed Properties

• Exact Mass: 546.17092
• Monoisotopic Mass: 546.17081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 12.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72-76 °C (lit.)
• Boiling Point: 536.2±45.0 °C at 760 mmHg
• Flash Point: 225.3±27.2 °C
• Solubility: Insuluble (5.2E-7 g/L) (25 ºC),
• PSA: 18.46
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,4-Dibromo-2,5-bis(decyloxy)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,4-Dibromo-2,5-bis(decyloxy)benzene

Recent Advances in the Study of 1,4-Dibromo-2,5-bis(decyloxy)benzene (CAS: 152269-98-2) in Chemical and Biomedical Applications

The compound 1,4-Dibromo-2,5-bis(decyloxy)benzene (CAS: 152269-98-2) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, characterization, and emerging roles in materials science and drug development.

Recent studies have highlighted the versatility of 1,4-Dibromo-2,5-bis(decyloxy)benzene as a key intermediate in the synthesis of conjugated polymers and organic semiconductors. Its brominated aromatic core and long alkyl chains contribute to its solubility in organic solvents, making it an attractive candidate for solution-processable electronic materials. Researchers have successfully employed this compound in the fabrication of organic field-effect transistors (OFETs) and photovoltaic devices, demonstrating its potential in next-generation optoelectronic applications.

In the biomedical domain, investigations into the biological activity of 1,4-Dibromo-2,5-bis(decyloxy)benzene have revealed promising antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, suggesting a novel approach to combating antibiotic resistance.

The synthesis of 1,4-Dibromo-2,5-bis(decyloxy)benzene has been optimized in recent years, with several research groups developing more efficient and environmentally friendly protocols. A notable advancement came from a team at MIT, who published a microwave-assisted synthesis method in 2022 that reduces reaction times from hours to minutes while maintaining high yields (typically >85%). This improvement has significant implications for scaling up production for industrial applications.

Characterization studies using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular structure and packing behavior of 1,4-Dibromo-2,5-bis(decyloxy)benzene. These structural analyses are crucial for understanding its self-assembly properties and intermolecular interactions, which directly influence its performance in various applications.

Looking forward, researchers are exploring the potential of 1,4-Dibromo-2,5-bis(decyloxy)benzene in drug delivery systems. Preliminary studies suggest that its amphiphilic nature could make it suitable for forming micelles or liposomes capable of encapsulating hydrophobic therapeutic agents. Additionally, its fluorescence properties are being investigated for potential use in bioimaging applications.

In conclusion, 1,4-Dibromo-2,5-bis(decyloxy)benzene (CAS: 152269-98-2) represents a versatile compound with growing importance in both materials science and biomedical research. Its unique combination of chemical properties continues to inspire innovative applications across multiple disciplines. As research progresses, we anticipate seeing more sophisticated applications emerge, particularly in the areas of organic electronics and targeted drug delivery systems.